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Compound of Interest

Compound Name: N-(2-Hydroxyethyl)maleamic acid

CAS No.: 15519-86-5

Cat. No.: B018967

Get Quote

Prepared by a Senior Application Scientist

This guide serves as a comprehensive technical resource for researchers, scientists, and

professionals in drug development on N-(2-Hydroxyethyl)maleamic acid. It covers its

fundamental chemical identity, properties, synthesis, and potential applications, with a focus on

providing practical and scientifically grounded information.

Core Chemical Identity
N-(2-Hydroxyethyl)maleamic acid is a chemical compound utilized in various organic

synthesis applications.[1] Its unique structure, featuring a carboxylic acid, an amide, and a

hydroxyl group, makes it a versatile building block in the synthesis of more complex molecules.

The definitive identifier for this compound is its CAS (Chemical Abstracts Service) Registry

Number.

CAS Number: 15519-86-5[1][2][3]
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This number is crucial for unambiguous identification in chemical databases, regulatory

submissions, and procurement.

Physicochemical Properties
A thorough understanding of the physicochemical properties of N-(2-Hydroxyethyl)maleamic
acid is essential for its handling, storage, and application in experimental work.

Property Value Source

Molecular Formula C6H9NO4 [1][2][3]

Molecular Weight 159.14 g/mol [1][2]

Appearance Sticky Waxy Solid [1]

Storage Conditions 2-8°C Refrigerator [1]

Synonyms

(Z)-4-((2-

Hydroxyethyl)amino)-4-oxobut-

2-enoic acid

[1]

Synthesis Protocol: A Validated Approach
The synthesis of N-(2-Hydroxyethyl)maleamic acid is typically achieved through the reaction

of maleic anhydride with ethanolamine. This reaction is a classic example of nucleophilic acyl

substitution, where the amine group of ethanolamine attacks one of the carbonyl carbons of the

anhydride ring, leading to its opening.

Experimental Workflow Diagram
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Caption: Synthesis workflow for N-(2-Hydroxyethyl)maleamic acid.
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Step-by-Step Methodology
This protocol is adapted from established synthesis procedures.[4]

Reagent Preparation:

Dissolve 0.5 mol (49 g) of maleic anhydride in 150 ml of acetone.

In a separate flask, dissolve 0.5 mol (30.5 g) of ethanolamine in 150 ml of acetone.

Reaction:

In a 1-liter three-neck flask equipped with a stirrer, add 150 ml of acetone.

Simultaneously and dropwise, add the maleic anhydride and ethanolamine solutions to the

reaction flask over a period of 2 hours at room temperature with continuous stirring. The

dropwise addition is crucial to control the exothermic nature of the reaction and prevent

side product formation.

Product Isolation:

Concentrate the resulting solution to half of its original volume by evaporation under

reduced pressure.

Cool the concentrated solution to -18°C for 12 hours to facilitate the precipitation of the

product.

Collect the precipitated solid by filtration.

Purification and Drying:

Wash the filtered product with cold acetone to remove any unreacted starting materials

and impurities.

Dry the purified product under vacuum to yield N-(2-Hydroxyethyl)maleamic acid. A yield

of approximately 65% can be expected with this method.[4]

Applications in Research and Development

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.tandfonline.com/doi/pdf/10.1163/156855505774597768
https://www.benchchem.com/product/b018967/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-n-2-hydroxyethyl-maleamic-acid
https://www.tandfonline.com/doi/pdf/10.1163/156855505774597768
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b018967?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


N-(2-Hydroxyethyl)maleamic acid is primarily a synthetic intermediate. Its utility stems from

the reactive functional groups it possesses.

Precursor to N-(2-Hydroxyethyl)maleimide: This amic acid is a direct precursor to N-(2-

Hydroxyethyl)maleimide, a valuable cross-linking agent.[5][6] The conversion is typically

achieved through a cyclodehydration reaction. N-(2-Hydroxyethyl)maleimide finds

applications in the synthesis of:

Bio-based polyurethane-imides.[5]

Thermoresponsive self-healing polyurethanes with shape-memory properties.[5]

Protein cross-linking reagents for constructing immunotoxins.[5]

Monomer for Polymer Synthesis: The presence of a polymerizable double bond and a

hydroxyl group allows N-(2-Hydroxyethyl)maleamic acid and its derivatives to be used in

the synthesis of functional polymers. These polymers can have applications in areas such as

hydrogel formation and biomaterials.

Conclusion
N-(2-Hydroxyethyl)maleamic acid, identified by its CAS number 15519-86-5, is a key

intermediate in organic synthesis. Its straightforward synthesis from readily available starting

materials and its utility as a precursor to valuable maleimide-based cross-linkers and polymers

make it a compound of significant interest to researchers in materials science and drug

development. The protocols and data presented in this guide provide a solid foundation for the

effective utilization of this versatile chemical.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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